Cas no 3598-13-8 (4-Chlorophenoxyacetonitrile)
4-Chlorophenoxyacetonitrile structure
Product Name:4-Chlorophenoxyacetonitrile
CAS No:3598-13-8
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00031535
CID:44298
PubChem ID:24869251
Update Time:2025-04-18
4-Chlorophenoxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenoxy)acetonitrile
- 4-Chlorophenoxyacetonitrile
- para-chlorophenoxyacetonitrile
- p-Cl-Ph-OCH2CN
- (4-chlorophenoxy)acetonitrile
- Acetonitrile, (4-chlorophenoxy)-
- (4-chloro-phenoxy)-acetonitrile
- 2-(4-chlorophenoxy)ethanenitrile
- NSC204123
- PubChem15005
- Maybridge1_006307
- (4-chlorophenoxy)-acetonitrile
- HMS559G15
- P-CHLOROPHENOXYACETONITRILE
- 2-(4-chlorophenoxyl)acetonitrile
- YUGDKEWUYZXXRU-UHFFFAOYSA-N
- [(4-chlorophenyl)oxy]acetonitrile
- MFCD00031535
- FT-0618241
- CS-0052273
- A823075
- DTXSID40308436
- J-505944
- 4-Chlorophenoxyacetonitrile, 98%
- EN300-52026
- AKOS000185338
- PS-5638
- 2-(4-chloranylphenoxy)ethanenitrile
- SY060408
- SCHEMBL187687
- 3598-13-8
- NSC-204123
- PB28971
- AMY2941
- Z54608574
- DB-048903
- STK366919
-
- MDL： MFCD00031535
- Inchi： 1S/C8H6ClNO/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
- InChI Key： YUGDKEWUYZXXRU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCC#N
- BRN： 2442163
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: Uncertain
- Melting Point: 45-49 °C (lit.)
- Boiling Point: 279.7℃ at 760 mmHg
- Flash Point: 149-150°C/15mm
- PSA: 33.02000
- LogP: 2.24238
- Solubility: Uncertain
4-Chlorophenoxyacetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H332
- Warning Statement： P280
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36-S36/37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
4-Chlorophenoxyacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Chlorophenoxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C428253-500mg |
4-Chlorophenoxyacetonitrile |
3598-13-8 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | C428253-1g |
4-Chlorophenoxyacetonitrile |
3598-13-8 | 1g |
$75.00 | 2023-05-18 | ||
| TRC | C428253-2.5g |
4-Chlorophenoxyacetonitrile |
3598-13-8 | 2.5g |
$87.00 | 2023-05-18 | ||
| TRC | C428253-5g |
4-Chlorophenoxyacetonitrile |
3598-13-8 | 5g |
$98.00 | 2023-05-18 | ||
| Apollo Scientific | OR6030-25g |
(4-Chlorophenoxy)acetonitrile |
3598-13-8 | 97% | 25g |
£20.00 | 2025-02-20 | |
| Apollo Scientific | OR6030-100g |
(4-Chlorophenoxy)acetonitrile |
3598-13-8 | 97% | 100g |
£64.00 | 2025-02-20 | |
| abcr | AB114898-5 g |
4-Chlorophenoxyacetonitrile, 97%; . |
3598-13-8 | 97% | 5g |
€45.50 | 2022-06-12 | |
| abcr | AB114898-25 g |
4-Chlorophenoxyacetonitrile, 97%; . |
3598-13-8 | 97% | 25g |
€86.80 | 2023-02-05 | |
| Chemenu | CM102488-100g |
2-(4-chlorophenoxy)acetonitrile |
3598-13-8 | 95%+ | 100g |
$*** | 2023-05-30 | |
| Chemenu | CM102488-500g |
2-(4-chlorophenoxy)acetonitrile |
3598-13-8 | 95%+ | 500g |
$522 | 2022-06-11 |
4-Chlorophenoxyacetonitrile Related Literature
-
Mohammed Eddahmi,Nuno M. M. Moura,Latifa Bouissane,Ahmed Gamouh,Maria A. F. Faustino,José A. S. Cavaleiro,Filipe A. A. Paz,Ricardo F. Mendes,Carlos Lodeiro,Sérgio M. Santos,Maria G. P. M. S. Neves,El Mostapha Rakib New J. Chem. 2019 43 14355
-
Oleg N. Chupakhin,Dmitry G. Beresnev Russ. Chem. Rev. 2002 71 707
-
3. Synthesis of the naturally occurring indolequinone BE 10988, an inhibitor of topoisomerase IIChristopher J. Moody,Elizabeth Swann J. Chem. Soc. Perkin Trans. 1 1993 2561
3598-13-8 (4-Chlorophenoxyacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
